Cas no 1393554-44-3 (1-(6-Chloro-4-hydroxypyridin-3-YL)ethanone)

• Product Name: 1-(6-Chloro-4-hydroxypyridin-3-YL)ethanone
• CAS No: 1393554-44-3
• MF: C₇H₆ClNO₂
• MW: 171.581040859222
• MDL: MFCD22547624
• CID: 4698364
• PubChem ID: 72217968
• Update Time: 2025-10-28

1-(6-Chloro-4-hydroxypyridin-3-YL)ethanone Chemical and Physical Properties

Names and Identifiers

• AB84198
• 1-(6-Chloro-4-hydroxy-3-pyridyl)ethanone
• 1-(6-CHLORO-4-HYDROXYPYRIDIN-3-YL)ETHANONE
• 5-acetyl-2-chloro-1H-pyridin-4-one
• G11704
• 1-(6-Chloro-4-hydroxy-3-pyridinyl)ethanone
• AS-84788
• SCHEMBL18864821
• DB-146688
• 1393554-44-3
• 1-(6-chloro-4-hydroxypyridin-3-yl)ethan-1-one
• F88728
• 1-(6-Chloro-4-hydroxypyridin-3-YL)ethanone

• MDL： MFCD22547624
• Inchi： 1S/C7H6ClNO2/c1-4(10)5-3-9-7(8)2-6(5)11/h2-3H,1H3,(H,9,11)
• InChI Key： GGFVSXSAHGYOQW-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(C(C)=O)=CN1)=O

Computed Properties

• Exact Mass: 171.0087061g/mol
• Monoisotopic Mass: 171.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 0.9

Additional information on 1-(6-Chloro-4-hydroxypyridin-3-YL)ethanone

1-(6-Chloro-4-Hydroxypyridin-3-YL)Ethanone: A Comprehensive Overview

1-(6-Chloro-4-Hydroxypyridin-3-YL)Ethanone, with the CAS number 1393554-44-3, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This molecule, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development and advanced materials. The compound's name itself highlights its structural features: a pyridine ring substituted with chlorine and hydroxyl groups at specific positions, coupled with an ethanone moiety. This combination endows the molecule with distinctive chemical properties and reactivity.

The synthesis of 1-(6-Chloro-4-Hydroxypyridin-3-YL)Ethanone involves a series of well-established organic reactions, including nucleophilic substitution, oxidation, and condensation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have employed transition metal catalysts to facilitate the formation of the pyridine ring and subsequent functionalization. These methods not only enhance yield but also minimize byproducts, aligning with the principles of green chemistry.

One of the most notable applications of 1-(6-Chloro-4-Hydroxypyridin-3-YL)Ethanone is in the field of pharmacology. The compound has been investigated for its potential as a lead molecule in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Studies have demonstrated that this compound exhibits selective binding to certain protein targets, suggesting its role as a modulator in cellular pathways. Furthermore, recent research has explored its ability to inhibit key enzymes involved in inflammation and oxidative stress, highlighting its therapeutic potential.

In addition to its pharmacological applications, 1-(6-Chloro-4-Hydroxypyridin-3-YL)Ethanone has found utility in materials science. The compound's aromatic structure and functional groups make it a promising candidate for use in organic electronics. Researchers have incorporated this molecule into conjugated polymers, where it contributes to enhanced charge transport properties. Such applications are particularly relevant in the development of flexible electronics and optoelectronic devices.

The chemical stability of 1-(6-Chloro-4-Hydroxypyridin-3-YL)Ethanone is another area of active investigation. Studies have shown that the compound exhibits moderate stability under physiological conditions, making it suitable for biological assays. However, its susceptibility to oxidation under certain conditions necessitates careful handling during synthesis and storage. Recent work has focused on identifying stabilizing agents or structural modifications that can enhance the compound's shelf life without compromising its bioactivity.

From a structural perspective, the pyridine ring in 1-(6-Chloro-4-Hydroxypyridin-3-YL)Ethanone plays a pivotal role in determining its chemical behavior. The presence of both chlorine and hydroxyl groups introduces electronic effects that influence reactivity and solubility. The ethanone group further enhances the molecule's versatility by providing additional sites for functionalization or interaction with biological systems.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 1-(6-Chloro-4-Hydroxypyridin-3-YL)Ethanone. Density functional theory (DFT) calculations have revealed that the compound exhibits significant conjugation across its aromatic system, which contributes to its electronic properties. These findings have been instrumental in guiding experimental studies aimed at optimizing the compound's performance in various applications.

In conclusion, 1-(6-Chloro-4-Hydroxypyridin-3-YL)Ethanone stands as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthesis and application development, positions it as a valuable tool in both academic research and industrial innovation.